Cas no 5167-08-8 (1,4-diazabicyclo3.2.1octane)

• Product Name: 1,4-diazabicyclo3.2.1octane
• CAS No: 5167-08-8
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD19216438
• CID: 3160225
• PubChem ID: 12374077
• Update Time: 2025-10-19

1,4-diazabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diaza-bicyclo[3.2.1]octane
• 1,4-diazabicyclo3.2.1octane
• (1S,5S)-1,4-diazabicyclo[3.2.1]octane
• EN300-89563
• DB-071394
• F30915
• SB20764
• KYCAEEFYFFBAAP-UHFFFAOYSA-N
• AB89958
• SCHEMBL13356075
• CHEMBL5222474
• SB20762
• 1958125-85-3
• SCHEMBL767920
• CS-0046684
• (1R,5R)-1,4-diazabicyclo[3.2.1]octane
• 887565-66-4
• 5167-08-8
• AKOS006347625
• CCG-358149
• ZB1779
• (1S)-1,4-Diazabicyclo[3.2.1]octane
• 1,4-diazabicyclo[3.2.1]octane
• MFCD19216438
• DTXSID40494984

• MDL： MFCD19216438
• Inchi： 1S/C6H12N2/c1-3-8-4-2-7-6(1)5-8/h6-7H,1-5H2
• InChI Key： KYCAEEFYFFBAAP-UHFFFAOYSA-N
• SMILES： N12CCNC(CC1)C2

Computed Properties

• Exact Mass: 112.100048391Da
• Monoisotopic Mass: 112.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 1,4-diazabicyclo3.2.1octane

1,4-Diazabicyclo[3.2.1]octane (CAS No. 5167-08-8): A Comprehensive Overview

1,4-Diazabicyclo[3.2.1]octane (CAS No. 5167-08-8) is a unique and versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This bicyclic diamine, characterized by its distinct structural features, has garnered considerable attention due to its potential in developing novel drugs and advanced materials.

The chemical structure of 1,4-diazabicyclo[3.2.1]octane consists of a bicyclic ring system with two nitrogen atoms positioned at the 1 and 4 positions. This arrangement imparts unique physical and chemical properties to the compound, making it an attractive candidate for a wide range of applications. The compound's high basicity and structural rigidity are key attributes that contribute to its utility in various synthetic transformations and as a ligand in coordination chemistry.

In the realm of pharmaceutical research, 1,4-diazabicyclo[3.2.1]octane has shown promise as a scaffold for the development of new therapeutic agents. Recent studies have explored its potential in modulating various biological targets, including enzymes and receptors. For instance, derivatives of 1,4-diazabicyclo[3.2.1]octane have been investigated for their ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that 1,4-diazabicyclo[3.2.1]octane-based compounds could play a crucial role in the treatment of diseases such as cancer and neurodegenerative disorders.

Beyond its pharmaceutical applications, 1,4-diazabicyclo[3.2.1]octane has also found utility in organic synthesis as a chiral auxiliary and catalyst ligand. Its structural rigidity and high basicity make it an effective chiral inducer in asymmetric synthesis reactions, enabling the selective formation of enantiomerically pure compounds. This is particularly important in the synthesis of chiral drugs and fine chemicals, where enantiomeric purity is critical for efficacy and safety.

In materials science, 1,4-diazabicyclo[3.2.1]octane has been explored for its potential in the development of advanced functional materials. For example, it has been used as a building block in the synthesis of porous organic frameworks (POFs) and metal-organic frameworks (MOFs). These materials exhibit high surface areas and tunable pore sizes, making them suitable for applications such as gas storage, separation processes, and catalysis.

The synthesis of 1,4-diazabicyclo[3.2.1]octane typically involves multi-step procedures that can be optimized for high yield and purity. Recent advancements in synthetic methods have led to more efficient routes for its production, reducing costs and environmental impact. For instance, catalytic methods using transition metals have been developed to enhance the efficiency of key steps in the synthesis process.

In conclusion, 1,4-diazabicyclo[3.2.1]octane (CAS No. 5167-08-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool in pharmaceutical research, organic synthesis, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.